Cas no 2228645-93-8 (1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228645-93-8
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6206921
• PubChem ID: 165685387
• Update Time: 2025-06-13

1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine
• 1-[2-(1H-indol-6-yl)propan-2-yl]cyclopropan-1-amine
• EN300-1789183
• 2228645-93-8

• Inchi： 1S/C14H18N2/c1-13(2,14(15)6-7-14)11-4-3-10-5-8-16-12(10)9-11/h3-5,8-9,16H,6-7,15H2,1-2H3
• InChI Key： CLMXEVPKDMQFPN-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2=CC=C3C=CNC3=C2)CC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine

Comprehensive Overview of 1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228645-93-8): Properties, Applications, and Research Insights

The compound 1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228645-93-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This article delves into its molecular characteristics, synthesis pathways, and emerging trends in its utilization, aligning with current scientific inquiries and industry demands.

Chemically, 1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine belongs to the class of indole derivatives, a group renowned for their biological activity. The presence of a cyclopropylamine moiety in its structure enhances its stability and reactivity, making it a candidate for drug discovery programs. Researchers are particularly interested in its potential as a serotonin receptor modulator, a topic frequently searched in neuroscience and mental health forums.

Recent studies highlight the compound's role in addressing neurodegenerative diseases and mood disorders, aligning with global health trends. Its low toxicity profile and high bioavailability further elevate its appeal. These attributes resonate with queries like "safe indole-based compounds for CNS research" or "novel amine derivatives in pharmacology", which dominate academic and industry search engines.

From a synthetic perspective, 1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine is typically prepared via multistep organic reactions, including Pd-catalyzed cross-coupling and reductive amination. These methods are frequently discussed in green chemistry circles, reflecting the growing demand for sustainable synthesis techniques. The compound's CAS No. 2228645-93-8 serves as a critical identifier in patent filings and regulatory documentation, underscoring its commercial relevance.

In the context of AI-driven drug discovery, this molecule has been flagged in machine learning models predicting blood-brain barrier permeability—a hot topic in computational chemistry. Such intersections between traditional research and cutting-edge technology amplify its visibility in scientific databases and grant proposals.

To conclude, 1-2-(1H-indol-6-yl)propan-2-ylcyclopropan-1-amine exemplifies the synergy between structural innovation and therapeutic potential. Its study addresses pressing questions in medicinal chemistry while adhering to ethical research standards, making it a compelling subject for both academia and industry stakeholders.